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Compound of Interest

Compound Name: 2-Isopropyiphenol

Cat. No.: B134262

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-1sopropylphenol, a substituted phenolic compound, holds significant potential across a
spectrum of industrial applications, primarily serving as a versatile chemical intermediate. This
technical guide provides a comprehensive overview of its synthesis, physicochemical
properties, and key industrial uses, with a particular focus on its role in the production of
pharmaceuticals, agrochemicals, and specialty polymers. Detailed experimental protocols for
its synthesis and subsequent conversion into high-value products are presented. Furthermore,
this guide explores the biological activities of 2-isopropylphenol and its derivatives, including
their antioxidant properties and interactions with cellular signaling pathways, offering insights
for researchers and professionals in drug development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-lsopropylphenol is
fundamental for its handling, application, and process optimization in industrial settings.
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Property Value Reference
Molecular Formula CoH120 [1]
Molecular Weight 136.19 g/mol [1]
Appearance Clear to pale yellow liquid [2]
Odor Medicinal, creosote-like [3]
Melting Point 12-16 °C [4]
Boiling Point 212-214 °C [3]
Density 1.012 g/mL at 25 °C [4]

Insoluble in water; soluble in

Solubility organic solvents like ethanol [2]
and ether.

Vapor Pressure <0.05 mmHg at 25 °C [4]

Refractive Index n20/D 1.526 (lit.) [4]

Industrial Synthesis of 2-Isopropylphenol

The industrial production of 2-Isopropylphenol is primarily achieved through two synthetic
routes: the alkylation of phenol and the conversion of 2-nitrocumene.

Alkylation of Phenol with Propylene

This is the most common industrial method, involving the Friedel-Crafts alkylation of phenol
with propylene, typically using an aluminum phenolate catalyst.[5]
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Figure 1: Industrial synthesis of 2-Isopropylphenol via phenol alkylation.

o Catalyst Preparation: Prepare aluminum phenolate by reacting phenol with aluminum at
elevated temperatures.

+ Alkylation Reaction:
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[e]

Charge a high-pressure reactor with phenol and the aluminum phenolate catalyst.

o

Introduce propylene gas into the reactor. The molar ratio of phenol to propylene is typically
maintained between 1:0.45 and 1:0.95.

o

Maintain the reaction temperature between 160-265°C and the pressure between 0-1.6
MPa.

o

The reaction is typically carried out for a minimum of 0.5 hours.

e Product Separation:
o After the reaction, cool the mixture.

o Subiject the crude product to fractional distillation under reduced pressure to separate 2-
isopropylphenol from unreacted phenol and byproducts such as 4-isopropylphenol and
diisopropylphenols. A product purity of over 97% and a yield of over 85% can be achieved
through this process.[5]

Synthesis from 2-Nitrocumene

An alternative route utilizes 2-nitrocumene, a byproduct of cumene nitration, which is converted
to 2-isopropylphenol through a two-step process involving hydrogenation and diazotization-
hydrolysis.[6]
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Figure 2: Synthesis of 2-Isopropylphenol from 2-Nitrocumene.
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e Hydrogenation of 2-Nitrocumene:

o Charge an autoclave with 2-nitrocumene and a hydrogenation catalyst (e.g., Raney Nickel
or Palladium on carbon).

o Pressurize the autoclave with hydrogen gas.

o Heat the reaction mixture to facilitate the reduction of the nitro group to an amine, yielding

2-isopropylaniline.

» Diazotization and Hydrolysis of 2-Isopropylaniline:

[¢]

Add the purified 2-isopropylaniline to a solution of sulfuric acid in water.

Cool the mixture and add a solution of sodium nitrite (NaNO:2) to form the corresponding

[e]

diazonium salt.

Heat the diazonium salt solution to induce hydrolysis, which converts the diazonium group

[e]

to a hydroxyl group, forming 2-isopropylphenol.

[e]

The 2-isopropylphenol is then typically recovered from the reaction mixture by steam
distillation. This process can yield a product with 95% purity and a 60% yield.[6]

Key Industrial Applications

2-1sopropylphenol serves as a crucial building block in the synthesis of a variety of
commercially important chemicals.

Precursor to Propofol (2,6-Diisopropylphenol)

The most significant industrial application of 2-isopropylphenol is as an intermediate in the
synthesis of propofol, a widely used intravenous anesthetic agent.[7] The process involves a
second isopropylation of 2-isopropylphenol.
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Figure 3: Synthesis of Propofol from 2-Isopropylphenol.

* Reaction Setup: In a suitable reactor, combine 2-isopropylphenol with an aluminum
phenolate catalyst.
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« Isopropylation: Introduce propylene into the reactor. The reaction is typically carried out at a
temperature of 220-290°C and a pressure of 1.5-2.5 MPa.

« Purification: After the reaction, the crude product is subjected to a two-tower vacuum
rectification separation to obtain high-purity propofol (99.5%).

Agrochemicals

2-Isopropylphenol is a key raw material in the production of certain pesticides, most notably
the carbamate insecticide Isoprocarb.[8]

Isoprocarb (2-isopropylphenyl methylcarbamate) is synthesized by reacting 2-isopropylphenol
with methyl isocyanate.

2-Isopropylphenol Methyl Isocyanate

Reaction

Isoprocarb

Click to download full resolution via product page

Figure 4: Synthesis of the insecticide Isoprocarb.

Antioxidants

Hindered phenolic compounds derived from 2-isopropylphenol are effective antioxidants. The
bulky isopropyl group ortho to the hydroxyl group enhances the radical scavenging ability and
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stability of the molecule.[9] These antioxidants are used to prevent oxidative degradation in
polymers, fuels, and lubricants.

Polymerization Inhibitors

Phenolic compounds, including 2-isopropylphenol, can act as polymerization inhibitors by
scavenging free radicals that initiate polymerization.[10] This is crucial for stabilizing reactive
monomers during storage and transportation.

UV Stabilizers

2-1sopropylphenol can be a precursor in the synthesis of UV absorbers, which are additives
used to protect materials from degradation by ultraviolet radiation.[6]

Biological Activity and Relevance to Drug
Development

The biological properties of 2-isopropylphenol and its derivatives are of significant interest to
researchers in drug development.

Antioxidant Properties

Phenolic compounds are well-known for their antioxidant activity, which is attributed to their
ability to donate a hydrogen atom from the hydroxyl group to scavenge free radicals. While
specific quantitative data for 2-isopropylphenol's antioxidant capacity (e.g., IC50 from DPPH
or ORAC assays) is not extensively reported in readily available literature, the antioxidant
potential of its derivatives, such as the anesthetic propofol (2,6-diisopropylphenol), is well-
established.

Interaction with Cellular Signaling Pathways

Recent studies have begun to elucidate the interaction of isopropylphenols with cellular
signaling pathways, suggesting potential for therapeutic applications and highlighting areas for
further research.

« Interaction with Nuclear Receptors: In vitro studies have shown that 2-isopropylphenol can
interact with several nuclear receptors, including the estrogen receptor (ER), androgen
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receptor (AR), progesterone receptor (PR), and estrogen-related receptor (ERR).[3] This
suggests that 2-isopropylphenol and its derivatives could have endocrine-disrupting or
modulating effects, a critical consideration in drug development and toxicology.

* Modulation of GABAa Receptors: The structurally related anesthetic, propofol (2,6-
diisopropylphenol), is known to potentiate the activity of GABAa receptors, which are the
primary inhibitory neurotransmitter receptors in the central nervous system.[2] This
mechanism is central to its anesthetic effects. While the direct action of 2-isopropylphenol
on GABAa receptors is less studied, its structural similarity to propofol suggests it may have
some modulatory effects on these receptors.

» Potential Impact on cAMP/PKA Signaling: A study on the neurotoxicity of 3-isopropylphenol,
a close isomer, demonstrated that it inhibits the cAMP/PKA signaling pathway in zebrafish
larvae, leading to apoptosis and impaired neural development.[8] This finding suggests that
isopropylphenols, as a class of compounds, may have the potential to modulate this critical
signaling pathway.

Isopropylphenols
(e.g., 2-Isopropylphenol, 3-Isopropylphenol)

Interaction Potential Modulation Potential Inhibition
(based on propofol (based on 3-isopropylphenol)
y y y
Nuclear Receptors GABAa Receptors cAMP/PKA Pathwa
(ER, AR, PR, ERR) P y
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Figure 5: Potential interactions of isopropylphenols with cellular signaling pathways.

Conclusion

2-Isopropylphenol is a valuable industrial chemical with a diverse range of applications,
stemming from its utility as a synthetic intermediate. Its primary role in the production of the
anesthetic propofol and the insecticide isoprocarb underscores its importance in the
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pharmaceutical and agrochemical industries. Furthermore, its derivatives find use as
antioxidants and polymerization inhibitors. The emerging understanding of the biological
activities of 2-isopropylphenol and its isomers, including their interactions with key cellular
signaling pathways, opens new avenues for research and development, particularly in the field
of medicinal chemistry and drug discovery. Further investigation into the specific mechanisms
of action and quantitative biological activity of 2-isopropylphenol is warranted to fully exploit
its potential in novel therapeutic and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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